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Cat. No.: B166010

An Application Note on the Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of
Diallyl Adipate

Introduction

Diallyl adipate (DAA) is the diester of allyl alcohol and adipic acid.[1][2] Its chemical formula is
C12H1804, and it has a molecular weight of approximately 226.27 g/mol .[3][4] Diallyl adipate
is utilized in the synthesis of polymers and as a plasticizer. Given its applications, there is a
need for robust analytical methods to identify and quantify it in various matrices. Gas
Chromatography-Mass Spectrometry (GC-MS) is a highly effective and widely used technique
for the analysis of semi-volatile organic compounds like diallyl adipate.[5] This method offers
high chromatographic resolution and definitive compound identification based on mass spectra.

[5]

This document provides a detailed protocol for the sample preparation and GC-MS analysis of
Diallyl adipate, intended for researchers, scientists, and professionals in drug development
and quality control.

Principle of the Method

The analysis involves the separation of Diallyl adipate from the sample matrix using gas
chromatography, followed by detection and identification using mass spectrometry. A prepared
sample is injected into the GC, where it is vaporized and transported by an inert carrier gas
through a capillary column.[5] The separation of Diallyl adipate is achieved based on its
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volatility and interaction with the stationary phase of the column.[5] Upon elution from the
column, the analyte enters the mass spectrometer, where it undergoes ionization and
fragmentation. The resulting mass spectrum, which shows a unique fragmentation pattern,
allows for unambiguous identification and quantification of the compound.[5]

Data Presentation

Key properties and analytical parameters for Diallyl adipate are summarized in the tables
below.

Table 1: Physicochemical Properties of Diallyl Adipate

Property Value Reference
IUPAC Name bis(prop-2-enyl) hexanedioate [3114]
Allyl adipate, Adipic acid, diallyl
Synonyms Y P P Y [1112][3]
ester
CAS Number 2998-04-1 [1112][3]
Molecular Formula C12H1804 [21[3114]
Molecular Weight 226.27 g/mol [3]
Monoisotopic Mass 226.120509 Da [31[6]
Boiling Point 149 °C @ 9 mmHg [4]
Colorless to Almost Colorless
Appearance o [4]
Clear Liquid

Table 2: Recommended GC-MS Operating Parameters
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Parameter

Recommended Condition

Gas Chromatograph (GC)

Column

DB-5MS (or equivalent), 30 m x 0.25 mm ID,
0.25 pm film thickness[7]

Injection Mode Splitless
Injection Volume 1 pL[8]
Injector Temperature 280 °C

Carrier Gas

Helium, constant flow at 1.5 mL/min

Oven Program

Initial 50 °C for 1 min, ramp at 15 °C/min to 300
°C, hold for 5 min[9]

Mass Spectrometer (MS)

lonization Mode

Electron lonization (EI)

lon Source Temp. 230 °C
Transfer Line Temp. 280 °C
Electron Energy 70 eV

Mass Scan Range 35-400 amu

Table 3: Expected Chromatographic and Spectrometric Data

Expected Retention Time
Analyte (min) Key Mass Fragments (m/z)
min

41, 55, 69, 83, 100, 129, 147,

Diallyl Adipate ~14 - 16
185, 226

Note: The retention time is an approximation and can vary based on the specific instrument,
column condition, and method parameters. Mass fragments are based on typical electron
ionization patterns from the NIST database.[1]
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Experimental Protocols
Reagents and Materials

« Diallyl adipate standard

Volatile organic solvents (e.g., Dichloromethane, Hexane, Methanol), HPLC or GC grade[8]
[10]

1.5 mL glass autosampler vials with PTFE-lined caps[8][10]

Micropipettes and tips

Vortex mixer

0.22 pm syringe filters[11]

Standard Solution Preparation

e Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of Diallyl adipate standard and
dissolve it in 10 mL of a suitable solvent (e.g., Dichloromethane) in a volumetric flask.

e Working Standard Solution (10 pg/mL): Dilute the primary stock solution 1:100 with the same
solvent to achieve a final concentration of approximately 10 ug/mL.[8] This concentration
aims for an on-column loading of about 10 ng with a 1 uL injection.[8]

Sample Preparation Protocol

o Samples should be prepared in a suitable volatile organic solvent.[8][10] Aqueous samples
are not directly compatible with this GC-MS method.[8]

« If the sample is a solid, it must be dissolved in a suitable solvent.[11]

o Ensure the final concentration of Diallyl adipate in the solution is within the linear range of
the instrument, ideally around 10 pg/mL.[8]

« If the sample contains particulate matter, it must be centrifuged or filtered through a 0.22 um
filter to prevent blockage of the injection syringe and contamination of the GC inlet and
column.[8][11]
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o Transfer the final prepared sample into a 1.5 mL glass autosampler vial for analysis.[8] A
minimum volume of 50 pL is recommended.[8]

GC-MS Analysis

o Set up the GC-MS system according to the parameters outlined in Table 2.
» Perform a solvent blank injection to ensure the system is free from contaminants.

« Inject the prepared standard solution to verify the retention time and mass spectrum of
Diallyl adipate.

¢ Inject the prepared samples for analysis.

e Process the acquired data to identify Diallyl adipate based on its retention time and by
comparing its mass spectrum to a reference library spectrum (e.g., NIST).

Visualizations

The following diagrams illustrate the key workflows and relationships in the GC-MS analysis of
Diallyl adipate.
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Caption: Experimental workflow for the GC-MS analysis of Diallyl adipate.
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Caption: Logical relationship of key components in a GC-MS system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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